Cas no 1189897-51-5 (8-(3,4-dimethylbenzenesulfonyl)-3-(4-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one)

• Product Name: 8-(3,4-dimethylbenzenesulfonyl)-3-(4-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• CAS No: 1189897-51-5
• MF: C₂₂H₂₅N₃O₃S
• MW: 411.517204046249
• CID: 5342604
• Update Time: 2025-07-14

8-(3,4-dimethylbenzenesulfonyl)-3-(4-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 8-((3,4-dimethylphenyl)sulfonyl)-3-(p-tolyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• 8-(3,4-dimethylphenyl)sulfonyl-3-(4-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• 8-[(3,4-dimethylphenyl)sulfonyl]-3-(4-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• 8-(3,4-dimethylbenzenesulfonyl)-3-(4-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

• Inchi： 1S/C22H25N3O3S/c1-15-4-7-18(8-5-15)20-21(26)24-22(23-20)10-12-25(13-11-22)29(27,28)19-9-6-16(2)17(3)14-19/h4-9,14H,10-13H2,1-3H3,(H,24,26)
• InChI Key： LRUYTCVSFQBNKD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=C(C)C=1)(N1CCC2(CC1)N=C(C1C=CC(C)=CC=1)C(N2)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 757
• XLogP3: 3.1
• Topological Polar Surface Area: 87.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 8-(3,4-dimethylbenzenesulfonyl)-3-(4-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

Recent Advances in the Study of 8-(3,4-dimethylbenzenesulfonyl)-3-(4-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one (CAS: 1189897-51-5)

The compound 8-(3,4-dimethylbenzenesulfonyl)-3-(4-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one (CAS: 1189897-51-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This spirocyclic compound, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

Recent studies have focused on the synthesis and optimization of 8-(3,4-dimethylbenzenesulfonyl)-3-(4-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one, with particular emphasis on improving its yield and purity. Advanced synthetic routes, including multi-step organic reactions and catalytic processes, have been explored to achieve scalable production. Researchers have also investigated the compound's stability under various conditions, which is critical for its potential formulation into pharmaceutical products. These efforts are underpinned by the compound's promising pharmacological profile, which includes high selectivity and potency in preliminary assays.

In vitro and in vivo studies have demonstrated that 8-(3,4-dimethylbenzenesulfonyl)-3-(4-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one exhibits notable activity against specific biological targets. For instance, it has shown inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting potential applications in treating inflammatory diseases. Additionally, the compound's interaction with cellular receptors has been mapped using X-ray crystallography and molecular docking simulations, providing insights into its binding modes and structure-activity relationships (SAR). These findings are instrumental in guiding further structural modifications to enhance its therapeutic efficacy.

Pharmacokinetic and toxicological evaluations of 8-(3,4-dimethylbenzenesulfonyl)-3-(4-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one have also been conducted to assess its suitability for clinical development. Preliminary data indicate favorable absorption and distribution profiles, although challenges related to metabolic stability and potential off-target effects remain to be addressed. Researchers are currently exploring prodrug strategies and formulation technologies to overcome these limitations and improve the compound's bioavailability.

The broader implications of these findings extend beyond the immediate applications of 8-(3,4-dimethylbenzenesulfonyl)-3-(4-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one. The compound's unique spirocyclic architecture serves as a valuable template for the design of novel bioactive molecules, inspiring further research in drug discovery. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into clinically viable therapies.

In conclusion, 8-(3,4-dimethylbenzenesulfonyl)-3-(4-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one represents a promising candidate in the realm of chemical biology and medicinal chemistry. Ongoing research continues to uncover its potential, with a focus on optimizing its pharmacological properties and addressing translational challenges. As the scientific community delves deeper into its mechanisms and applications, this compound is poised to make significant contributions to the development of next-generation therapeutics.